Cas no 946257-07-4 (N-(2,3-dimethylphenyl)-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide)

• Product Name: N-(2,3-dimethylphenyl)-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide
• CAS No: 946257-07-4
• MF: C₂₃H₂₄N₄O₂
• MW: 388.462265014648
• CID: 6311123
• PubChem ID: 26842304
• Update Time: 2025-07-17

N-(2,3-dimethylphenyl)-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide
• N-(2,3-dimethylphenyl)-2-[2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide
• N-(2,3-dimethylphenyl)-2-(2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide
• AKOS004957988
• F2227-0372
• N-(2,3-dimethylphenyl)-2-[2-(5-propyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide
• 946257-07-4

• Inchi： 1S/C23H24N4O2/c1-4-8-22-25-26-23(29-22)20-13-17-10-5-6-12-19(17)27(20)14-21(28)24-18-11-7-9-15(2)16(18)3/h5-7,9-13H,4,8,14H2,1-3H3,(H,24,28)
• InChI Key： HOVCZGQLFOAQPU-UHFFFAOYSA-N
• SMILES： O1C(CCC)=NN=C1C1=CC2C=CC=CC=2N1CC(NC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 388.18992602g/mol
• Monoisotopic Mass: 388.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 73Ų

Additional information on N-(2,3-dimethylphenyl)-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide

Introduction to N-(2,3-dimethylphenyl)-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide and Its Significance in Modern Chemical Biology

N-(2,3-dimethylphenyl)-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide, identified by its CAS number 946257-07-4, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound includes a phenyl ring substituted with dimethyl groups, an indole moiety linked to an acetamide group, and a 5-propyl-1,3,4-oxadiazole fragment. Such a configuration suggests a multifaceted interaction profile with biological targets, making it a promising candidate for further exploration.

The significance of N-(2,3-dimethylphenyl)-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide is underscored by its potential role in modulating biological pathways relevant to various diseases. Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The indole and oxadiazole moieties present in this molecule are particularly noteworthy, as they are known to exhibit significant pharmacological activity. For instance, indole derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties, while oxadiazole compounds are recognized for their kinase inhibition capabilities.

In the context of contemporary research, N-(2,3-dimethylphenyl)-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide has been investigated for its potential as an inhibitor of certain enzymes implicated in cancer progression. Studies have demonstrated that the structural features of this compound can interact with specific protein targets, thereby disrupting aberrant signaling pathways. The dimethylphenyl group enhances lipophilicity, facilitating better cell membrane penetration, while the acetamide moiety contributes to hydrogen bonding interactions with biological receptors. These attributes make the compound a compelling candidate for further pharmacological development.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for such complex molecules. Molecular docking studies have been instrumental in predicting the binding affinity of N-(2,3-dimethylphenyl)-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide to various biological targets. These studies have revealed promising interactions with enzymes such as kinases and phosphodiesterases, which are critical in cellular regulation. Furthermore, the 5-propyl substituent on the oxadiazole ring has been found to enhance binding stability due to its ability to form multiple hydrogen bonds with polar residues in the target protein.

The synthesis and characterization of N-(2,3-dimethylphenyl)-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-y acetamide have been achieved through multi-step organic reactions involving functional group transformations and regioselective substitutions. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of the compound. These analytical methods provide detailed insights into the molecular conformation and purity of the synthesized product.

The pharmacokinetic properties of N-(2,3-dimethylphenyl)- ound significant interest due to their implications for drug efficacy and safety. Preliminary studies have indicated that this compound exhibits moderate solubility in both aqueous and organic solvents, which is favorable for formulation development. Additionally, its metabolic stability suggests a reasonable half-life within biological systems, enhancing its potential as a therapeutic agent.

In conclusion, N-(N-(\t\t\t\t\t\t\t\t\t\t\t\t\t\t\t\t\t)) represents a structurally sophisticated molecule with promising applications in chemical biology. Its unique combination of functional groups, coupled with recent advancements in drug discovery methodologies, positions it as a valuable asset in the quest for novel therapeutics. Further research is warranted to fully elucidate its biological activity and explore its potential in treating various diseases.